Cas no 2229321-28-0 (5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 2229321-28-0
• MF: C₈H₆ClF₃O₂
• MW: 226.580252170563
• CID: 6228151
• PubChem ID: 165741997
• Update Time: 2025-06-08

5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• 2229321-28-0
• EN300-1942527

• Inchi： 1S/C8H6ClF3O2/c9-4-1-2-5(6(13)3-4)7(14)8(10,11)12/h1-3,7,13-14H
• InChI Key： JRJRRCKIFYWRFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 226.0008416g/mol
• Monoisotopic Mass: 226.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

Professional Introduction to Compound with CAS No. 2229321-28-0 and Product Name: 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol

The compound with the CAS number 2229321-28-0 and the product name 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's molecular structure lies a phenolic moiety, which is a well-documented pharmacophore in medicinal chemistry. The presence of a chlorine substituent at the 5-position and a 2,2,2-trifluoro-1-hydroxyethyl group at the 2-position introduces specific electronic and steric properties that can modulate its biological activity. These modifications have been strategically designed to enhance binding affinity and selectivity, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and bioavailability. The 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol molecule exemplifies this trend by incorporating a trifluoroethyl group, which is known to enhance lipophilicity and binding interactions with biological targets. This feature has been particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical cellular pathways.

In the realm of drug discovery, the compound's phenolic hydroxyl group serves as a versatile functional handle for further derivatization. This allows chemists to explore a wide range of analogs with tailored properties, enabling optimization for specific therapeutic outcomes. The chlorine atom at the 5-position further contributes to the compound's reactivity, facilitating modifications that can fine-tune its pharmacological profile.

One of the most intriguing aspects of 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol is its potential role in modulating inflammatory pathways. Emerging research suggests that phenolic compounds with halogenated substituents can exhibit anti-inflammatory properties by interacting with key signaling molecules. The structural features of this compound make it a compelling candidate for investigating its effects on pathways such as NF-κB and MAPK, which are central to inflammatory responses.

The synthesis of 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of the trifluoroethyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently.

From a computational chemistry perspective, the molecular dynamics of 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol have been extensively studied using quantum mechanical methods. These studies have provided insights into its interactions with biological targets at an atomic level. The combined use of experimental data and computational modeling has been instrumental in understanding how structural modifications influence binding affinity and selectivity.

The potential therapeutic applications of this compound extend beyond anti-inflammatory effects. Preliminary investigations have suggested that it may exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. Additionally, its structural framework suggests potential utility in developing kinase inhibitors, which are critical targets in oncology research.

In conclusion, 5-chloro-2-(2,2,2-trifluoro-1-hydroxyethyl)phenol represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it a versatile tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.